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Compound of Interest
3-

Compound Name: (Dimethoxyphosphoryl)propanoic
acid

CAS No.: 30337-09-8

Cat. No.: B1597173

Get Quote

Executive Summary & Chemical Profile

3-(Dimethoxyphosphoryl)propanoic acid is a functionalized organophosphonate used

primarily as a Horner-Wadsworth-Emmons (HWE) reagent in the synthesis of

-unsaturated esters and peptidomimetics.

Unlike standard organic acids, this compound presents a dual waste management challenge:
acidity (carboxylic acid moiety) and phosphorus content (phosphonate ester). Improper
disposal into standard organic waste streams can damage incinerator refractory linings (due to
phosphorus slag) or cause environmental eutrophication if released into agueous systems.

Chemical Identification & Hazard Profile
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Parameter Specification
Chemical Name 3-(Dimethoxyphosphoryl)propanoic acid
Functional Class Organophosphonate / Carboxylic Acid

Molecular Formula

3591-63-3 (Free acid) / 18733-15-8 (Methyl

CAS Number o
ester derivative)
Physical State Viscous oil or low-melting solid (hygroscopic)
o ~4.5 (Carboxylic acid); Phosphonate esters are
Acidity (pKa)

neutral

H314/H315: Skin Corr./Irrit. H319: Eye Irrit.

Primary Hazards )
H290: May be corrosive to metals.

D002 (Corrosivity, if pH
Waste Code (RCRA)
2), Non-Halogenated Organic

Waste Characterization & Segregation Logic

Effective disposal relies on understanding the "Why" behind the protocol. This substance must
not be treated as generic organic waste.

The Three Pillars of Segregation

e Phosphorus Load: Commercial incinerators often have strict limits on phosphorus content.
High-P waste can form phosphoric acid in the flue gas or create slag that degrades the kiln.
Action: Label clearly as "Phosphorus-Containing."

» Acidity: The free carboxylic acid group makes this incompatible with strong bases
(exothermic neutralization) and cyanide/sulfide wastes (generation of toxic gas).

o Absence of Halogens: This compound contains no Chlorine, Bromine, or Fluorine. Action:
Segregate into "Non-Halogenated" streams to reduce disposal costs.

Disposal Decision Workflow
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The following logic gate ensures the material ends up in the correct waste stream.

Waste Identification:
3-(Dimethoxyphosphoryl)propanoic acid

Is the waste Pure/Solid
or in Solution?

Pure Substance \Dissolved

Solid/Pure Oll In Solution

Container: Is Solvent Halogenated?
Wide-mouth HDPE Jar (e.g., DCM, Chloroform)

Label:
'Solid Organic Acid' Halogenated Organic Waste Non-Halogenated Organic Waste
(Contains Phosphorus)

CRITICAL SEGREGATION:
Do NOT mix with Oxidizers (Nitric)
or Strong Bases

EHS/Contractor Pickup
(Incineration)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating phosphonate waste based on physical state and
solvent carrier.

Step-by-Step Disposal Protocol
Phase 1: Preparation & Collection

* PPE Requirement: Nitrile gloves (double gloving recommended due to acidity), safety
goggles, and lab coat. Work in a fume hood.

» Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers. Avoid
metal containers due to potential corrosion from the carboxylic acid moiety.

Phase 2: Operational Handling
Scenario A: Pure Chemical (Expired/Unused)

e Do not dissolve simply for disposal. Solid/neat liquid waste is cheaper to incinerate than
liquid bulk.

o Transfer the original container (if compatible) into a secondary sealable bag.
e Place into the Solid Organic Waste drum.

» Critical Step: Annotate the waste tag with "Organophosphonate” to alert the disposal facility
of phosphorus content.

Scenario B: Reaction Mixtures (Liquid Waste)

o Determine the primary solvent.
» Neutralization (Only if required by local EHS):

o Caution: Neutralizing with strong base (NaOH) can hydrolyze the phosphonate ester,
generating methanol and phosphonic acid salts.

o Recommendation: Dispose of as Acidic Organic Waste without in-lab neutralization to
minimize handling risk.

e Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).
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e Rinsing: Triple rinse the empty reaction vessel with the compatible solvent. Add rinsate to the
waste container.

Phase 3: Labeling & Storage

e Label Data:
o Constituents: "3-(Dimethoxyphosphoryl)propanoic acid (5%), Methanol (95%)"
o Hazard Checkboxes: [x] Corrosive [x] Irritant [x] Toxic

o Storage: Store in a secondary containment tray separate from Oxidizers (e.g., Nitric Acid,
Peroxides) and Bases.

Emergency Contingencies
Spill Management

In the event of a benchtop spill, rely on the "Absorb then Neutralize" strategy.
 |solate: Evacuate the immediate area and post "Do Not Enter” signage.
o PPE: Wear splash goggles and chemical-resistant gloves.
» Containment:
o Liquid Spill: Cover with a spill pillow or vermiculite.
o Solid Spill: Cover with wet paper towels to prevent dust generation.
» Neutralization: Sprinkle Sodium Bicarbonate (

) or Calcium Carbonate over the spill.

o Observation: Wait for bubbling (
evolution) to cease. This indicates the carboxylic acid has been neutralized.

o Cleanup: Scoop the resulting sludge into a bag labeled "Debris from Chemical Spill - Organic
Acid."
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Regulatory & Scientific Context
Why Incineration?

The P-C bond (phosphorus-carbon) in phosphonates is chemically robust and resistant to
standard biological degradation in wastewater treatment plants (WWTPSs). Releasing this
compound into the sink contributes to aquatic eutrophication (algal blooms) as the phosphorus
eventually mineralizes. High-temperature incineration (

) is the only method that effectively breaks the P-C bond, converting it to inorganic phosphate
scrubbed from the flue gas.

Regulatory Framework (USA/EU)

o EPA (RCRA): If the pH of the waste solution is

, it is a D002 Characteristic Waste.

o EU Waste Framework Directive: Classified under 16 05 06* (laboratory chemicals, consisting
of or containing hazardous substances).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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